Cas no 171567-85-4 (D-Alanine, N-(methoxycarbonyl)- (9CI))

• Product name: D-Alanine, N-(methoxycarbonyl)- (9CI)
• CAS No: 171567-85-4
• MF: C₅H₉NO₄
• MW: 147.12926
• CID: 905520
• PubChem ID: 11147804

D-Alanine, N-(methoxycarbonyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• D-Alanine, N-(methoxycarbonyl)- (9CI)
• (2R)-2-[(methoxycarbonyl)amino]propanoic acid
• D-Alanine,N-(methoxycarbonyl)-(9ci)
• AKOS017428660
• N-methoxycarbonyl-D-alanine
• CS-0133898
• SCHEMBL444915
• (Methoxycarbonyl)-D-alanine
• 171567-85-4
• (R)-2-((Methoxycarbonyl)amino)propanoic acid
• JAFZODJINWJNPZ-GSVOUGTGSA-N
• (2R)-2-(methoxycarbonylamino)propanoic Acid

• Inchi： InChI=1S/C5H9NO4/c1-3(4(7)8)6-5(9)10-2/h3H,1-2H3,(H,6,9)(H,7,8)/t3-/m1/s1
• InChI Key： JAFZODJINWJNPZ-GSVOUGTGSA-N
• SMILES： CC(C(=O)O)NC(=O)OC

Computed Properties

• Exact Mass: 147.05317
• Monoisotopic Mass: 147.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.63